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For researchers, scientists, and drug development professionals presenting their work, the
physical quality of a scientific poster is second only to the data it displays. A poster must be
durable, visually appealing, and capable of withstanding the rigors of transportation and
presentation at conferences. This technical guide delves into the benefits of cold lamination as
a superior finishing option for scientific posters, providing quantitative data and detailed
experimental protocols to support its advantages in protection and presentation.

Cold lamination is a process that utilizes a pressure-sensitive adhesive to bond a protective film
to a printed poster without the use of heat.[1] This method is particularly advantageous for
scientific posters, which are often printed on heat-sensitive materials like vinyl or with inks that
could be damaged by high temperatures.[2][3] The absence of heat in the cold lamination
process prevents potential warping, discoloration, or degradation of the print, ensuring the
integrity of vital data and graphics.[2]

Core Benefits of Cold Lamination

The primary advantages of cold lamination for scientific posters lie in its protective qualities,
compatibility with various materials, and ease of use. The process shields posters from
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environmental factors such as moisture, fingerprints, and dust, significantly extending their
lifespan.[3] Furthermore, specialized cold lamination films can offer enhanced durability against
physical wear and tear, as well as protection from the fading effects of ultraviolet (UV) radiation.

[4][5]

Material Composition and Properties

Cold lamination films are typically composed of polymers like polyvinyl chloride (PVC) or
polyester (PET) with a pressure-sensitive adhesive.[3][6] The choice of polymer and adhesive
formulation dictates the film's protective characteristics.

Quantitative Analysis of Lamination Performance

To provide a clear comparison of the protective qualities of different lamination options, the
following tables summarize key performance indicators based on standardized testing
methodologies.

Table 1: Physical Durability and Adhesion

Cold Hot .
o o Unlaminated
Property Test Method Lamination Lamination o
oster
(PVC Film) (PET Film)
_ , _ 30 microns (1.2
Film Thickness ISO 4591:1992 70 microns ) N/A
mi
Scratch
ASTM D3363 H - 2H F-H <6B
Hardness
) High (Fibre-tear
Adhesive Power FINAT FTM 1 8-12 N/25mm N/A
bond)
Tensile Strength ) ) ) ]
(MD) ASTM D882-02 min. 18 MPa High Varies with paper
Elongation at ) ) ) )
ASTM D882-02 min. 120% High Varies with paper

Break (MD)
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Data for Cold Lamination (PVC Film) is based on a sample technical data sheet.[7] Data for Hot

Lamination (PET Film) is based on typical properties.[5][8] Scratch hardness for unlaminated

poster paper is an estimate.

Table 2: Environmental Resistance

Cold Hot
Lamination Lamination Unlaminated
Property Test Method . .
(PVC Film with  (Standard PET  Poster
UV Inhibitors) Film)
) Excellent (with
UV Resistance ASTM G154 o Moderate Poor
UV inhibitors)
Accelerated . .
Color Fade (AE)* ) Low Moderate to High  High
Aging
Temperature Up to 120°C ) ]
] - -20°C to +65°C o Varies with paper
Resistance (lamination temp)
High (no
Water g. ( )
) DIN 50021 variation after High Poor
Resistance

48h)

*Color Fade (Delta E) is a measure of the change in visual perception of a color. A lower AE

indicates less fading.

Experimental Protocols

The quantitative data presented above is derived from standardized testing procedures.

Understanding these methodologies is crucial for interpreting the performance of laminated

materials.

UV Resistance Testing (ASTM G154)

This standard practice exposes materials to fluorescent UV light and moisture in a controlled

environment to simulate accelerated weathering.[9][10][11]
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o Apparatus: A UV weathering test chamber equipped with fluorescent UV lamps (typically
UVA-340 to simulate sunlight).[10]

e Procedure:

o Specimen Preparation: Test samples of the laminated poster are cut to a standard size
(e.g., 75mm x 150mm).[12]

o Exposure Cycle: The samples are subjected to alternating cycles of UV light and
condensation. A typical cycle might be 8 hours of UV exposure at a controlled temperature
(e.g., 60°C) followed by 4 hours of condensation at a lower temperature (e.g., 50°C).[9]

o Evaluation: After a predetermined duration (e.g., hundreds or thousands of hours), the
samples are visually inspected for degradation such as color fading, gloss loss, cracking,
or blistering.[1][9] Color fade is quantified by measuring the color difference (AE) before
and after exposure using a spectrophotometer.

Scratch Hardness Testing (ASTM D3363 - Pencil Test)

This test method determines the hardness of a coating by its resistance to being scratched by
pencils of known hardness.[13][14]

o Apparatus: A set of calibrated drawing pencils with hardness ranging from 6B (softest) to 6H
(hardest), a pencil sharpener, and 400-grit sandpaper.[13]

e Procedure:

o Pencil Preparation: The wood is carefully removed from the tip of the pencil, leaving a
3mm cylinder of lead. The lead is then flattened to a smooth, circular cross-section by
rubbing it on sandpaper at a 90° angle.[13]

o Testing: The pencil is held at a 45° angle to the laminated surface and pushed forward
with uniform pressure for about 6.5mm.[15]

o Evaluation: The surface is examined for any scratch or indentation. The process is
repeated with pencils of increasing hardness. The pencil hardness rating is reported as the
hardest pencil that does not scratch the surface.[13]
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Peel Adhesion Testing (FINAT Test Method 1)

This method measures the force required to remove a pressure-sensitive material from a
standard test plate at a controlled angle and speed.[16][17]

o Apparatus: A tensile testing machine, a standard FINAT test roller (2 kg), and standard glass
test plates.[16][18]

e Procedure:

[e]

Specimen Preparation: A strip of the lamination film, 25mm wide and at least 175mm long,
is cut.[17][18]

o Application: The strip is applied to a clean glass test plate using the 2 kg roller to ensure
uniform pressure.[16]

o Testing: After a specified dwell time (e.g., 20 minutes or 24 hours), the test plate is
clamped in the tensile tester, and the lamination film is peeled back at a 180° angle at a
constant speed of 300 mm/minute.[16][17]

o Evaluation: The force required to peel the film is recorded. The peel adhesion is reported
in Newtons per 25mm (N/25mm).[16]

Visualizing the Processes and Comparisons

To further clarify the concepts discussed, the following diagrams illustrate the cold lamination
process, the experimental workflow for UV resistance testing, and a comparison of cold and hot
lamination.
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Cold Lamination Workflow
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Cold Lamination Process Workflow
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UV Resistance Experimental Workflow
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Cold vs. Hot Lamination Comparison

Conclusion

For the scientific community, where the accurate and professional presentation of research is
paramount, cold lamination offers a reliable and effective solution for protecting and enhancing
scientific posters. Its ability to safeguard heat-sensitive prints, provide robust physical and
environmental protection, and maintain the visual integrity of data makes it a superior choice
over hot lamination and unlaminated alternatives. By understanding the technical specifications
and performance data outlined in this guide, researchers can make informed decisions to
ensure their scientific posters are presented in the best possible light, preserving their work for
repeated use and impactful dissemination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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